Cas no 1346600-79-0 (N-Methyl-1-[3-[2-(trideuteriomethylamino)ethyl]-1H-indol-5-yl]methanesulfonamide)

• Product Name: N-Methyl-1-[3-[2-(trideuteriomethylamino)ethyl]-1H-indol-5-yl]methanesulfonamide
• CAS No: 1346600-79-0
• MF: C₁₃H₁₉N₃O₂S
• MW: 284.39234662056
• CID: 1061723
• Update Time: 2023-08-02

N-Methyl-1-[3-[2-(trideuteriomethylamino)ethyl]-1H-indol-5-yl]methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-Desmethyl Sumatriptan-d3Discontinued
• N-Desmethyl Sumatriptan-d3 Discontinued
• N-Methyl-1-[3-[2-(trideuteriomethylamino)ethyl]-1H-indol-5-yl]methanesulfonamide

• Inchi： 1S/C13H19N3O2S/c1-14-6-5-11-8-16-13-4-3-10(7-12(11)13)9-19(17,18)15-2/h3-4,7-8,14-16H,5-6,9H2,1-2H3/i1D3
• InChI Key： YDTVAJYBEHCVJY-FIBGUPNXSA-N
• SMILES： S(CC1C=CC2=C(C=1)C(=CN2)CCNC([2H])([2H])[2H])(NC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 380
• XLogP3: 0.5
• Topological Polar Surface Area: 82.4